Cas no 798552-96-2 (2,4-Dibromo-5-iodotoluene)

• Product Name: 2,4-Dibromo-5-iodotoluene
• CAS No: 798552-96-2
• MF: C₇H₅Br₂I
• MW: 375.82707285881
• MDL: MFCD18089304
• CID: 4460674
• PubChem ID: 50999476
• Update Time: 2025-11-02

2,4-Dibromo-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dibromo-2-iodo-4-methyl-
• 1,5-dibromo-2-iodo-4-methylbenzene
• 2,4-Dibromo-5-iodotoluene
• 1-Methyl-2,4-dibromo-5-iodobenzene
• EN300-6498777
• 798552-96-2
• D93898
• DB-161956
• CS-0256590
• AS-58390
• AKOS037645208
• 830-627-2

• MDL： MFCD18089304
• Inchi： 1S/C7H5Br2I/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： UKKKSMIDLRZZLF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=C1)Br)Br

Computed Properties

• Exact Mass: 375.77822g/mol
• Monoisotopic Mass: 373.78027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2,4-Dibromo-5-iodotoluene

Comprehensive Guide to 2,4-Dibromo-5-iodotoluene (CAS No. 798552-96-2): Properties, Applications, and Market Insights

2,4-Dibromo-5-iodotoluene (CAS No. 798552-96-2) is a halogenated aromatic compound widely used in organic synthesis and pharmaceutical research. This compound, featuring bromine and iodine substituents on a toluene backbone, has garnered significant attention due to its unique reactivity and versatility. Researchers and industry professionals frequently search for "2,4-Dibromo-5-iodotoluene synthesis," "CAS 798552-96-2 applications," and "halogenated toluene derivatives," reflecting its importance in modern chemistry.

The molecular structure of 2,4-Dibromo-5-iodotoluene includes two bromine atoms at the 2 and 4 positions and an iodine atom at the 5 position of the toluene ring. This arrangement enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions like the Suzuki-Miyaura and Stille couplings. Such reactions are pivotal in creating complex organic molecules, particularly in drug discovery and material science. Searches for "iodotoluene derivatives in pharmaceuticals" and "brominated toluene uses" highlight its relevance in these fields.

One of the key applications of 2,4-Dibromo-5-iodotoluene is in the synthesis of active pharmaceutical ingredients (APIs). Its halogen-rich structure allows for precise modifications, enabling the development of novel therapeutic agents. Recent trends show increasing interest in "halogenated compounds in drug design" and "CAS 798552-96-2 in medicinal chemistry," underscoring its role in addressing global health challenges. Additionally, this compound is explored in agrochemical research, where halogenated aromatics are used to develop new pesticides and herbicides.

The market for 2,4-Dibromo-5-iodotoluene is expanding, driven by demand from the pharmaceutical and agrochemical sectors. Suppliers and manufacturers often search for "high-purity 2,4-Dibromo-5-iodotoluene" and "798552-96-2 suppliers," indicating a robust supply chain. Regulatory compliance and sustainable synthesis methods are also hot topics, with queries like "green synthesis of halogenated toluenes" gaining traction. Companies are investing in eco-friendly production techniques to meet environmental standards and reduce waste.

From a safety perspective, 2,4-Dibromo-5-iodotoluene requires careful handling due to its halogenated nature. Researchers often look for "safe handling of iodotoluene derivatives" and "storage conditions for CAS 798552-96-2." Proper ventilation, personal protective equipment (PPE), and adherence to laboratory protocols are essential to mitigate risks. These precautions align with broader industry trends toward safer chemical practices and workplace safety.

In conclusion, 2,4-Dibromo-5-iodotoluene (CAS No. 798552-96-2) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and reactivity make it indispensable in modern research and industrial processes. As interest grows in "halogenated aromatic compounds" and "798552-96-2 price trends," this compound will likely remain a focal point in chemical innovation. For researchers and suppliers, staying updated on synthesis methods, market dynamics, and safety protocols is crucial to leveraging its full potential.